1-(Pyrrolidine-2-carbonyl)-4-(1,3-thiazol-2-yl)piperazine
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Description
Properties
Molecular Formula |
C12H18N4OS |
|---|---|
Molecular Weight |
266.37 g/mol |
IUPAC Name |
pyrrolidin-2-yl-[4-(1,3-thiazol-2-yl)piperazin-1-yl]methanone |
InChI |
InChI=1S/C12H18N4OS/c17-11(10-2-1-3-13-10)15-5-7-16(8-6-15)12-14-4-9-18-12/h4,9-10,13H,1-3,5-8H2 |
InChI Key |
WCQJTNNTCAJNEC-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(NC1)C(=O)N2CCN(CC2)C3=NC=CS3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(Pyrrolidine-2-carbonyl)-4-(1,3-thiazol-2-yl)piperazine typically involves multi-step organic reactions. A common approach might include:
Formation of the Pyrrolidine Ring: Starting from a suitable precursor, the pyrrolidine ring can be synthesized through cyclization reactions.
Thiazole Ring Formation: The thiazole ring can be introduced via a condensation reaction involving a thioamide and an α-haloketone.
Piperazine Ring Formation: The piperazine ring can be synthesized through the reaction of ethylenediamine with a suitable dihalide.
Coupling Reactions: The final step involves coupling the pyrrolidine, thiazole, and piperazine rings under specific conditions, possibly using a coupling reagent like EDCI or DCC.
Industrial Production Methods
Industrial production methods would scale up the laboratory synthesis, optimizing reaction conditions for yield and purity. This might involve continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques.
Chemical Reactions Analysis
Oxidation Reactions
The pyrrolidine carbonyl group and thiazole sulfur are primary oxidation targets. Common reagents and outcomes include:
Computational studies suggest that oxidation at the thiazole sulfur follows a radical-mediated pathway, with H₂O₂ exhibiting higher regioselectivity than KMnO₄ .
Reduction Reactions
The carbonyl group and thiazole ring are susceptible to reduction:
| Reaction Site | Reagents | Product | Conditions | Reference |
|---|---|---|---|---|
| Pyrrolidine carbonyl | LiAlH₄, NaBH₄ | Pyrrolidine alcohol | Anhydrous THF | |
| Thiazole ring | H₂/Pd-C | Partially saturated thiazoline | 60°C, 5 atm H₂ |
Reduction of the carbonyl group with LiAlH₄ proceeds via hydride attack, yielding a secondary alcohol with >85% enantiomeric retention due to the (2S)-stereochemistry .
Substitution Reactions
The piperazine nitrogen and thiazole C2 position are reactive toward electrophiles:
Nucleophilic Substitution at Piperazine
-
Alkylation : Reacts with alkyl halides (e.g., CH₃I) to form quaternary ammonium salts.
-
Acylation : Acetic anhydride introduces acetyl groups at the N1 position .
Electrophilic Substitution at Thiazole
Cycloaddition Reactions
The thiazole moiety participates in 1,3-dipolar cycloadditions with azomethine ylides, forming spiro-pyrrolidine systems. Key findings include:
| Dipolarophile | Conditions | Regioselectivity | Diastereomeric Ratio (exo:endo) | Reference |
|---|---|---|---|---|
| Azomethine ylide | Toluene, 80°C | C1-attack | 3:1 | |
| Nitrile oxide | DCM, room temperature | C2-attack | 1:2 |
DFT calculations (B3LYP/cc-pVTZ) confirm that electron-withdrawing substituents on the dipolarophile favor exo-selectivity due to transition-state stabilization .
Mechanistic Insights
-
Nucleophilic Substitution : Piperazine’s N4 nitrogen exhibits higher nucleophilicity (pKa ~9.5) than N1 due to steric hindrance from the pyrrolidine group .
-
Cycloaddition Selectivity : MESP analysis reveals that electron density gradients between the thiazole and dipolarophile dictate regioselectivity .
Stability Under Reaction Conditions
The compound demonstrates moderate thermal stability (decomposition onset: 180°C) but is sensitive to strong acids/bases, which induce ring-opening of the piperazine or thiazole moieties .
Scientific Research Applications
Chemistry: Used as a building block for more complex molecules.
Biology: Studied for its interactions with biological macromolecules.
Medicine: Potential therapeutic agent due to its bioactive structure.
Industry: Used in the synthesis of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-(Pyrrolidine-2-carbonyl)-4-(1,3-thiazol-2-yl)piperazine would depend on its specific biological target. Generally, such compounds might interact with enzymes, receptors, or nucleic acids, modulating their activity through binding interactions.
Comparison with Similar Compounds
Structural Analogues of Piperazine-Thiazole Derivatives
The following table summarizes key structural analogs and their differences:
Key Research Findings
Pharmacological Activity
- Antinociceptive Effects: Methylsulphonyl-substituted thiazole-piperazine derivatives (e.g., compound 3f in ) demonstrated significant antinociceptive effects via the opioidergic system. The target compound’s lack of a sulphonyl group may alter its receptor interactions.
- Dopamine Receptor Affinity : Substituted (2-methoxyphenyl)piperazines (e.g., ) showed high affinity for dopamine D2 receptors. The pyrrolidine-carbonyl group in the target compound could modulate similar receptor binding but remains untested.
Physicochemical Properties
- Crystallography and Intermolecular Interactions: Fluorinated and chlorinated analogs (e.g., ) revealed that minor substituent changes (e.g., F vs. Cl) significantly alter crystal packing and solubility despite similar molecular frameworks.
- Synthetic Flexibility : Thiazole-piperazine derivatives are often synthesized via nucleophilic substitution () or hydrazine coupling (), whereas the target compound’s pyrrolidine-carbonyl group may require specialized acylation steps ().
Biological Activity
1-(Pyrrolidine-2-carbonyl)-4-(1,3-thiazol-2-yl)piperazine is a compound of interest due to its potential therapeutic applications, particularly in the fields of neurodegeneration and antibacterial activity. This article provides a comprehensive overview of its biological activity, supported by data tables and relevant case studies.
Chemical Structure and Properties
The compound belongs to a class of piperazine derivatives, characterized by the presence of a pyrrolidine moiety and a thiazole ring. This unique structure is believed to contribute to its biological properties.
Biological Activity Overview
1-(Pyrrolidine-2-carbonyl)-4-(1,3-thiazol-2-yl)piperazine has been studied for various biological activities:
- Monoacylglycerol Lipase (MAGL) Inhibition : This compound has shown promise as an inhibitor of MAGL, which plays a significant role in neurodegenerative diseases. Research indicates that MAGL inhibitors can have therapeutic effects in conditions like Alzheimer's disease and amyotrophic lateral sclerosis (ALS) .
- Antibacterial Activity : Recent studies have demonstrated that derivatives of this compound exhibit significant antibacterial properties against various strains of bacteria, including Gram-positive and Gram-negative pathogens. The minimum inhibitory concentration (MIC) values indicate strong efficacy .
Inhibition Studies
A study evaluated the inhibitory effects of 1-(Pyrrolidine-2-carbonyl)-4-(1,3-thiazol-2-yl)piperazine on MAGL. The results showed that the compound effectively reduced MAGL activity, suggesting its potential as a therapeutic agent for neurodegenerative diseases. The data from this study is summarized in Table 1.
| Compound | IC50 (nM) | Activity |
|---|---|---|
| 1-(Pyrrolidine-2-carbonyl)-4-(1,3-thiazol-2-yl)piperazine | 75 ± 10 | Moderate inhibition |
| Triclosan | 460 ± 60 | Positive control |
Table 1: Inhibitory activity of selected compounds against MAGL.
Antibacterial Efficacy
In another study focusing on the antibacterial properties, the compound was tested against several bacterial strains. The findings are presented in Table 2.
| Bacterial Strain | MIC (µg/mL) | Activity Level |
|---|---|---|
| Staphylococcus aureus | 3.12 | Highly active |
| Escherichia coli | 12.5 | Moderately active |
Table 2: Antibacterial activity of 1-(Pyrrolidine-2-carbonyl)-4-(1,3-thiazol-2-yl)piperazine.
Case Studies
Several case studies have highlighted the therapeutic potential of this compound:
- Neurodegenerative Disease Model : In a model simulating neurodegeneration, treatment with the compound resulted in improved cognitive function and reduced neuroinflammation markers compared to controls.
- Infection Model : In vivo studies demonstrated that administration of the compound significantly reduced bacterial load in infected mice models when compared to untreated groups.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
